molecular formula C9H11NO3 B14457415 (Oxolan-2-yl)methyl 2-cyanoprop-2-enoate CAS No. 72838-75-6

(Oxolan-2-yl)methyl 2-cyanoprop-2-enoate

Cat. No.: B14457415
CAS No.: 72838-75-6
M. Wt: 181.19 g/mol
InChI Key: FNVQIYPKWVVQID-UHFFFAOYSA-N
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Description

(Oxolan-2-yl)methyl 2-cyanoprop-2-enoate is a chemical compound known for its unique structure and properties It is a member of the ester family, characterized by the presence of an oxolane ring and a cyano group attached to a prop-2-enoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Oxolan-2-yl)methyl 2-cyanoprop-2-enoate typically involves the esterification of oxolane-2-methanol with 2-cyanoprop-2-enoic acid. The reaction is usually carried out in the presence of a strong acid catalyst, such as sulfuric acid, under reflux conditions to facilitate the formation of the ester bond.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalytic systems and optimized reaction conditions ensures the scalability of the synthesis while maintaining product purity.

Chemical Reactions Analysis

Types of Reactions

(Oxolan-2-yl)methyl 2-cyanoprop-2-enoate undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the cyano group to an amine group.

    Substitution: The ester group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

    Substitution: Nucleophiles like hydroxide ions or amines can be employed under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxolane-2-carboxylic acid derivatives, while reduction can produce amine-substituted compounds.

Scientific Research Applications

(Oxolan-2-yl)methyl 2-cyanoprop-2-enoate has found applications in various scientific research fields:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound’s reactivity makes it useful in biochemical assays and studies.

    Industry: Utilized in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of (Oxolan-2-yl)methyl 2-cyanoprop-2-enoate involves its interaction with specific molecular targets. The cyano group can participate in nucleophilic addition reactions, while the ester moiety can undergo hydrolysis. These interactions can modulate various biochemical pathways, making the compound valuable in research and industrial applications.

Comparison with Similar Compounds

Similar Compounds

    Ethyl 2-cyanoacrylate: Similar ester structure but with different reactivity.

    Methyl methacrylate: Shares the ester functional group but lacks the cyano group.

    Oxolane-2-carboxylic acid: Similar oxolane ring structure but different functional groups.

Properties

CAS No.

72838-75-6

Molecular Formula

C9H11NO3

Molecular Weight

181.19 g/mol

IUPAC Name

oxolan-2-ylmethyl 2-cyanoprop-2-enoate

InChI

InChI=1S/C9H11NO3/c1-7(5-10)9(11)13-6-8-3-2-4-12-8/h8H,1-4,6H2

InChI Key

FNVQIYPKWVVQID-UHFFFAOYSA-N

Canonical SMILES

C=C(C#N)C(=O)OCC1CCCO1

Origin of Product

United States

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